Cas no 203718-11-0 (3(2H)-Isoxazolone, 5-(2-fluorophenyl)-)

• Product Name: 3(2H)-Isoxazolone, 5-(2-fluorophenyl)-
• CAS No: 203718-11-0
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• CID: 3892455
• PubChem ID: 86189040
• Update Time: 2025-10-05

3(2H)-Isoxazolone, 5-(2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone, 5-(2-fluorophenyl)-
• 5-(2-Fluoro-phenyl)-isoxazol-3-ol
• 5-(2-Fluorophenyl)isoxazol-3-ol
• 203718-11-0

• Inchi： 1S/C9H6FNO2/c10-7-4-2-1-3-6(7)8-5-9(12)11-13-8/h1-5H,(H,11,12)
• InChI Key： VBVUVOFYUKJZHC-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2F)=CC(=O)N1

Computed Properties

• Exact Mass: 179.03825660Da
• Monoisotopic Mass: 179.03825660Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Additional information on 3(2H)-Isoxazolone, 5-(2-fluorophenyl)-

Introduction to 3(2H)-Isoxazolone, 5-(2-fluorophenyl) (CAS No. 203718-11-0)

3(2H)-Isoxazolone, 5-(2-fluorophenyl), with the CAS number 203718-11-0, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound is a member of the isoxazolone family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a fluorine atom in the phenyl ring enhances its pharmacological properties, making it an attractive candidate for drug development.

The structure of 3(2H)-Isoxazolone, 5-(2-fluorophenyl) consists of a five-membered heterocyclic ring with an oxygen atom and a nitrogen atom, forming an isoxazolone moiety. The substitution of a fluorine atom at the 2-position of the phenyl ring imparts unique chemical and biological characteristics to this compound. Fluorinated compounds are known for their enhanced metabolic stability, improved lipophilicity, and altered binding affinities to biological targets, which are crucial factors in drug design and optimization.

Recent studies have highlighted the potential of 3(2H)-Isoxazolone, 5-(2-fluorophenyl) in various therapeutic areas. One notable application is its use as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 3(2H)-Isoxazolone, 5-(2-fluorophenyl) has also shown promise in neurodegenerative diseases. A study in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress and apoptosis by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 3(2H)-Isoxazolone, 5-(2-fluorophenyl) could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its direct biological effects, 3(2H)-Isoxazolone, 5-(2-fluorophenyl) has been explored as a scaffold for the development of novel drugs. Its structural flexibility allows for the introduction of various functional groups to optimize pharmacological properties such as potency, selectivity, and bioavailability. For instance, researchers at the University of California have synthesized several derivatives of this compound with enhanced activity against specific targets such as G protein-coupled receptors (GPCRs) and ion channels.

The synthesis of 3(2H)-Isoxazolone, 5-(2-fluorophenyl) typically involves multistep reactions starting from readily available starting materials. One common approach is the cyclocondensation reaction between an nitrile oxide and an enamine or enolate. The introduction of the fluorine atom can be achieved through various methods such as direct fluorination or through fluorinated building blocks. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

Clinical trials involving compounds derived from 3(2H)-Isoxazolone, 5-(2-fluorophenyl) are ongoing to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown promising outcomes with good tolerability and pharmacokinetic profiles. These findings provide a strong foundation for further clinical development and potential market approval.

In conclusion, 3(2H)-Isoxazolone, 5-(2-fluorophenyl) (CAS No. 203718-11-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for drug development across multiple therapeutic areas. Ongoing research continues to uncover new applications and optimize its properties for clinical use.